[6-[2-(Trifluoromethyl)phenyl]3-pyridyl]methanol

• Molecular Formula: C13H10F3NO
• Molecular Weight: 253.22 g/mol
• IUPAC Name: [6-[2-(trifluoromethyl)phenyl]pyridin-3-yl]methanol
• InChI: InChI=1S/C13H10F3NO/c14-13(15,16)11-4-2-1-3-10(11)12-6-5-9(8-18)7-17-12/h1-7,18H,8H2
• InChI Key: BQRCACRPDMNSBI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC=C(C=C2)CO)C(F)(F)F

Description

[6-[2-(Trifluoromethyl)phenyl]3-pyridyl]methanol is a useful research compound. Its molecular formula is C13H10F3NO and its molecular weight is 253.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(2-Trifluoromethylphenyl)-5-carboxypyridine (220 mg, 1.23 mmol) in tetrahydrofuran (10 mL) at 0° C. was added 1.0M lithium aluminum hydride in tetrahydrofuran (1.23 mL, 1.23 mmol) over 10 minutes. The reaction was allowed to stir at ambient temperature for 16 hours, cooled to 0° C., and quenched by dropwise addition of water (0.05 mL), 2.5N aq. NaOH (0.05 mL), and water (0.15 mL). Sodium sulfate was added, the reaction filtered through a pad of Celite and the filtrate evaporated in vacuo. The residue was chromatographed (silica gel, CH2Cl2 then EtOAc) to afford the title compound.